Cas no 1806061-53-9 (Ethyl 2-bromo-3-cyano-4-methylphenylacetate)

• Product Name: Ethyl 2-bromo-3-cyano-4-methylphenylacetate
• CAS No: 1806061-53-9
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4945763
• Update Time: 2025-05-21

Ethyl 2-bromo-3-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-4-methylphenylacetate
• ethyl 2-(2-bromo-3-cyano-4-methylphenyl)acetate

• Inchi： 1S/C12H12BrNO2/c1-3-16-11(15)6-9-5-4-8(2)10(7-14)12(9)13/h4-5H,3,6H2,1-2H3
• InChI Key： QFECOVMKYDRAJL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-3-cyano-4-methylphenylacetate

Ethyl 2-bromo-3-cyano-4-methylphenylacetate (CAS No. 1806061-53-9): A Comprehensive Overview

Ethyl 2-bromo-3-cyano-4-methylphenylacetate (CAS No. 1806061-53-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Ethyl 2-bromo-3-cyano-4-methylphenylacetate consists of a phenyl ring substituted with a bromine atom at the 2-position, a cyano group at the 3-position, and a methyl group at the 4-position. Additionally, the phenyl ring is linked to an acetic acid ester group, which contributes to its reactivity and versatility in synthetic chemistry. This particular arrangement of functional groups imparts distinct chemical properties that have been explored in recent studies.

In recent years, there has been a growing interest in the synthesis and application of halogenated aromatic compounds due to their role as key intermediates in the pharmaceutical industry. The presence of the bromine atom in Ethyl 2-bromo-3-cyano-4-methylphenylacetate makes it a valuable building block for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in the construction of complex molecular architectures, including drug candidates with enhanced biological activity.

One of the most compelling aspects of Ethyl 2-bromo-3-cyano-4-methylphenylacetate is its potential application in the synthesis of bioactive molecules. Researchers have demonstrated its utility in creating novel heterocyclic compounds, which are known for their diverse pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The cyano group, in particular, has been shown to enhance binding affinity to biological targets, making it an attractive feature for drug design.

The methyl group at the 4-position of the phenyl ring in Ethyl 2-bromo-3-cyano-4-methylphenylacetate also contributes to its chemical reactivity and biological significance. This substituent can influence the electronic properties of the molecule, affecting its interaction with biological systems. Recent studies have explored the use of this compound in designing molecules with improved solubility and metabolic stability, which are critical factors for drug efficacy and safety.

Another area where Ethyl 2-bromo-3-cyano-4-methylphenylacetate has shown promise is in materials science. The unique structural features of this compound make it suitable for applications in organic electronics and polymer chemistry. For example, researchers have investigated its potential use as a monomer in the synthesis of conductive polymers, which are essential components in flexible electronics and solar cells.

The synthesis of Ethyl 2-bromo-3-cyano-4-methylphenylacetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework with high precision.

In conclusion, Ethyl 2-bromo-3-cyano-4-methylphenylacetate (CAS No. 1806061-53-9) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features and reactivity make it a valuable tool for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a key intermediate in modern chemical synthesis.